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Compound of Interest

Compound Name: Florfenicol amine

Cat. No.: B021668 Get Quote

Introduction

Florfenicol (FF) is a broad-spectrum synthetic antibiotic used in veterinary medicine to treat

bacterial infections in poultry. After administration, florfenicol is metabolized to florfenicol
amine (FFA), which is considered a marker residue for monitoring florfenicol use.[1][2]

Regulatory agencies in various countries, including the European Union, have established

maximum residue limits (MRLs) for the sum of florfenicol and florfenicol amine in poultry

products to ensure consumer safety.[1][3] Accurate and reliable analytical methods are crucial

for the routine monitoring of these residues in chicken tissues. Liquid-liquid extraction (LLE) is a

widely used technique for the extraction and purification of florfenicol and florfenicol amine
from complex biological matrices like chicken muscle and liver.[1]

Principle of Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a separation technique based on the differential partitioning of a

solute between two immiscible liquid phases, typically an aqueous phase and an organic

solvent. In the context of florfenicol amine extraction from chicken tissues, the homogenized

tissue sample is first treated to release the analyte. Subsequently, an appropriate organic

solvent is added to selectively extract the florfenicol amine from the aqueous phase. The

efficiency of the extraction depends on several factors, including the choice of solvent, the pH

of the aqueous phase, and the ratio of the volumes of the two phases.
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The following tables summarize key quantitative data from various studies on the liquid-liquid

extraction of florfenicol and florfenicol amine from chicken tissues, providing a comparative

overview of recovery rates, limit of detection (LOD), and limit of quantification (LOQ).

Table 1: Recovery Rates of Florfenicol and Florfenicol Amine (%) in Chicken Tissues

Tissue
Extraction
Method

Florfenicol
Recovery (%)

Florfenicol
Amine
Recovery (%)

Reference

Chicken Muscle

LLE (Ethyl

acetate -

ammonia

mixture)

71.8 - 102.0 70.3 - 100.0

Chicken Muscle

LLE (Water,

acetone,

dichloromethane)

87.08 - 104.66 87.08 - 104.66

Chicken Liver

LLE (Water,

acetone,

dichloromethane)

95.35 - 112.83 95.35 - 112.83

Poultry Muscle

LLE (Ethyl

acetate:

ammonium

hydroxide)

82 - 108 82 - 108

Table 2: Limit of Detection (LOD) and Limit of Quantification (LOQ) in Chicken Tissues (µg/kg)
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Tissue Analyte LOD (µg/kg) LOQ (µg/kg)
Analytical
Method

Reference

Chicken

Muscle

Florfenicol

Amine
0.353 - CL-ELISA

Chicken

Muscle
Florfenicol 0.526 - CL-ELISA

Chicken

Muscle
Florfenicol 20 24.4 LC-MS/MS

Chicken

Muscle

Florfenicol

Amine
20 24.5 LC-MS/MS

Chicken

Muscle
Florfenicol - 25.2 LC-MS/MS

Chicken Liver Florfenicol - 22.1 LC-MS/MS

Experimental Protocols
Protocol 1: LLE using Ethyl Acetate and Ammonia

This protocol is adapted from a method for the extraction of florfenicol and florfenicol amine
from chicken muscle for analysis by chemiluminescent ELISA (CL-ELISA).

1. Sample Preparation:

Weigh 3 g of homogenized chicken muscle tissue into a 50 mL centrifuge tube.

2. Extraction:

Add 150 µL of ammonia and 6 mL of ethyl acetate to the centrifuge tube.

Vortex the mixture vigorously for 1 minute.

Shake the tube for 10 minutes to ensure thorough extraction.

Centrifuge the sample at 4000 x g for 10 minutes.
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3. Phase Separation and Collection:

Carefully collect the upper organic layer (ethyl acetate) and transfer it to a clean tube.

4. Solvent Evaporation:

Evaporate the ethyl acetate extract to dryness under a gentle stream of nitrogen at 50°C.

5. Reconstitution:

Reconstitute the dried residue in a suitable buffer for subsequent analysis (e.g., CL-ELISA

buffer).

Protocol 2: LLE using Water, Acetone, and Dichloromethane

This protocol is based on a method for the extraction of florfenicol and florfenicol amine from

chicken tissues for LC-MS/MS analysis.

1. Sample Preparation:

Weigh 2 ± 0.02 g of homogenized chicken tissue (muscle or liver) into a 50 mL polypropylene

tube.

2. Initial Extraction:

Add 10 mL of HPLC-grade water and 10 mL of acetone to the tube.

Agitate the sample for 5 minutes.

Centrifuge for 5 minutes at 4000 x g.

Transfer the supernatant to a clean polypropylene tube.

3. Liquid-Liquid Partitioning (Clean-up):

Add 15 mL of dichloromethane to the collected supernatant.

Agitate the mixture for 5 minutes.
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Centrifuge for another 5 minutes at 4000 x g.

4. Phase Separation and Collection:

Carefully remove and discard the upper aqueous layer.

Transfer the lower organic layer (dichloromethane) to a new tube.

5. Solvent Evaporation:

Evaporate the dichloromethane extract to dryness under a gentle stream of nitrogen.

6. Reconstitution:

Reconstitute the residue in a suitable solvent for LC-MS/MS analysis (e.g., a mixture of the

mobile phase solvents).

Visualizations

Sample Preparation Extraction Processing Analysis
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Caption: LLE Workflow using Ethyl Acetate and Ammonia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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